Cas no 898757-88-5 (2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898757-88-5
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• MDL: MFCD03841687
• CID: 1945248
• PubChem ID: 24724461
• Update Time: 2025-05-18

2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethylphenyl)-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• 2,3-dimethyl-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
• 2,3-Dimethyl-4'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• 2,3-DICHLOROBENZYLAMINE
• DTXSID20642860
• (2,3-Dimethylphenyl){4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• 898757-88-5
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(2,3-dimethylphenyl)methanone
• MFCD03841687
• AKOS016020265
• 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03841687
• Inchi： 1S/C23H27NO3/c1-17-4-3-5-21(18(17)2)22(25)20-8-6-19(7-9-20)16-24-12-10-23(11-13-24)26-14-15-27-23/h3-9H,10-16H2,1-2H3
• InChI Key： BLQADPMAUMHJSV-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC(C(C3C=CC=C(C)C=3C)=O)=CC=1)CC2

Computed Properties

• Exact Mass: 365.19900
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 503°C at 760 mmHg
• Flash Point: 258°C
• Refractive Index: 1.606
• PSA: 38.77000
• LogP: 3.81120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Comprehensive Guide to 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898757-88-5): Properties, Applications, and Market Insights

2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898757-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This spirocyclic benzophenone derivative features a unique molecular architecture, combining a dimethylbenzophenone core with a 1,4-dioxa-8-azaspiro[4.5]decyl moiety. Its structural complexity makes it particularly valuable for designing advanced materials and bioactive molecules.

The compound's CAS number 898757-88-5 serves as a crucial identifier for researchers and suppliers in the chemical industry. With growing interest in spirocyclic compounds for drug discovery and functional materials, 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone has become a subject of numerous studies exploring its potential applications. The presence of both benzophenone and spirocyclic components in its structure offers unique photophysical properties that are currently being investigated for various technological applications.

Recent trends in green chemistry and sustainable synthesis have increased demand for specialized intermediates like CAS 898757-88-5. Researchers are particularly interested in its potential as a building block for photoactive materials and pharmaceutical intermediates. The compound's molecular structure allows for diverse modifications, making it a versatile tool in medicinal chemistry and materials science.

From a commercial perspective, 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone is primarily supplied to research institutions and pharmaceutical companies developing novel therapeutic agents. The global market for such specialty chemicals is expected to grow significantly, driven by increasing R&D investments in drug discovery and advanced materials. Quality control and proper characterization of CAS 898757-88-5 are essential considerations for researchers working with this compound.

The physicochemical properties of 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone contribute to its diverse applications. Its molecular weight and solubility characteristics make it suitable for various synthetic protocols, while its structural features enable specific interactions in biological systems. These properties are currently being explored in the development of new photocatalysts and bioactive molecules with potential applications in healthcare and energy sectors.

Storage and handling of CAS 898757-88-5 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this material. Researchers frequently inquire about the stability and storage conditions of this compound, which are important factors for maintaining its integrity in various applications.

Analytical characterization of 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the purity and identity of the compound, especially when used as a reference material or intermediate in sensitive applications. The growing importance of quality assurance in chemical research has made proper characterization of compounds like CAS 898757-88-5 increasingly critical.

Future research directions for 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone may explore its potential in emerging fields such as organic electronics and targeted drug delivery. The compound's unique molecular architecture offers opportunities for creating novel materials with tailored properties. As synthetic methodologies advance, we can expect to see expanded applications for this interesting spirocyclic compound in both academic and industrial settings.

For researchers sourcing CAS 898757-88-5, it's important to work with reputable suppliers who can provide comprehensive analytical data and technical support. The compound's specialized nature requires careful consideration of synthesis routes and purification methods to ensure optimal performance in various applications. As interest in functionalized benzophenones continues to grow, 2,3-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone is likely to remain an important tool for chemical innovation.